4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[[4-(dimethylamino)phenyl]methylidene]-2-(2-methylphenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C19H18N2O2/c1-13-6-4-5-7-16(13)18-20-17(19(22)23-18)12-14-8-10-15(11-9-14)21(2)3/h4-12H,1-3H3/b17-12-
• InChI Key: AAYQMMAZEMDYGI-ATVHPVEESA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=CC3=CC=C(C=C3)N(C)C)C(=O)O2
• Isomeric SMILES: CC1=CC=CC=C1C2=N/C(=C\C3=CC=C(C=C3)N(C)C)/C(=O)O2
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMABN is a heterocyclic compound that contains an oxazole ring and a dimethylamino group.

Mechanism of Action

The mechanism of action of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to interact with biological molecules such as proteins and nucleic acids through hydrogen bonding and π-π interactions. 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has been shown to selectively bind to certain biomolecules, making it a useful tool for the detection and imaging of specific targets.
Biochemical and Physiological Effects
4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has been shown to have minimal toxicity and does not exhibit any significant side effects in vitro. In vivo studies have not been conducted, and more research is needed to determine the safety and efficacy of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one in living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one is its versatility in various fields of research, including materials science and biomedicine. 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one is also relatively easy to synthesize and has low toxicity, making it a useful tool for laboratory experiments.
However, one limitation of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one is its limited water solubility, which can make it difficult to use in biological systems. Additionally, more research is needed to fully understand the mechanism of action and potential applications of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one.

Future Directions

There are several future directions for the research and development of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one. One potential area of research is the development of new organic semiconductors and electronic devices using 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one as a building block. Another potential area of research is the development of new therapeutics based on the antimicrobial and anticancer properties of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one.
Furthermore, the use of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one as a fluorescent probe for the detection and imaging of specific biomolecules has significant potential in various fields, including diagnostics and drug discovery. Finally, more research is needed to fully understand the mechanism of action and potential applications of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one, as well as its safety and efficacy in vivo.
Conclusion
In conclusion, 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one is a versatile and promising compound that has gained significant attention in scientific research. Its potential applications in materials science, biomedicine, and other fields make it a useful tool for laboratory experiments. However, more research is needed to fully understand the mechanism of action and potential applications of 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one, as well as its safety and efficacy in vivo.

Scientific Research Applications

4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields, including materials science, organic electronics, and biomedicine. In materials science, 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has been used as a building block for the synthesis of organic semiconductors and has shown promising results in the development of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
In biomedicine, 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has been investigated for its potential as a fluorescent probe for the detection of various biomolecules, including proteins, nucleic acids, and enzymes. 4-[4-(dimethylamino)benzylidene]-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one has also been shown to have antimicrobial and anticancer properties, making it a promising candidate for the development of new therapeutics.